Cas no 4478-43-7 (1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose)

1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose is a protected galactose derivative widely used in carbohydrate chemistry for selective functionalization. The di-isopropylidene groups provide stability to the pyranose ring, while the p-toluenesulfonyl (tosyl) group at the 6-position serves as a versatile leaving group for nucleophilic substitution reactions. This compound is particularly valuable in the synthesis of modified sugars, glycosides, and oligosaccharides due to its regioselective reactivity. Its crystalline form ensures ease of handling and purification, making it a reliable intermediate in organic and medicinal chemistry research. The product’s well-defined structure and reactivity profile facilitate controlled derivatization, supporting applications in glycobiology and drug development.
1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose structure
4478-43-7 structure
Product Name:1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose
CAS No:4478-43-7
MF:C19H26O8S
MW:414.469945430756
CID:334550
PubChem ID:354334935
Update Time:2025-07-19

1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

    • a-D-Galactopyranose,1,2:3,4-bis-O-(1-methylethylidene)-, 6-(4-methylbenzenesulfonate)
    • 1,2:3,4-DI-O-ISOPROPYLIDENE-6-O-P-TOLYLSULFONYL-ALPHA-D-GALACTOSE
    • 1,2:3,4-DI-O-ISOPROPYLIDENE-6-O-P-TOLYLSULFONYL-α-D-GALACTOSE
    • 1,2:3,4-Di-O-isopropylidene-6-O-p-toluenesulfonyl-a-D-galactopyranose
    • 1,2:3,4-Di-O-isopropylidene-6-O-p-toluenesulfonyl-a-D-galactose
    • 1,2:3,4-Di-O-isopropylidene-6-O-p-tolylsulfonyl-a-D-galactopyranose
    • DTXSID10471242
    • [(3aR,5R,5aS,8aS,8bR)-2,2,7,7-Tetramethyltetrahydro-2H,3aH,7H-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran-5-yl]methyl 4-methylbenzene-1-sulfonate (non-preferred name)
    • [(1S,2R,6R,8R,9S)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-8-yl]methyl 4-methylbenzenesulfonate
    • AKOS027378540
    • .alpha.-D-Galactopyranose, 1,2:3,4-di-O-isopropylidene-6-O-p-tosyl-
    • 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-tosyl-alpha-D-galactopyranose
    • W-202792
    • 4478-43-7
    • SCHEMBL2305466
    • A872466
    • 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-tosyl- alpha -D-galactopyranose
    • CTGSZKNLORWSMQ-DRRXZNNHSA-N
    • 1,2:3,4-Di-O-isopropylidene-6-deoxy-6-tosyl-?-D-galactopyranose
    • 1,2,3,4-Di-o-isopropylidene-6-o-p-tolylsulfonyl-alpha-D-galactose
    • ((3AR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methyl 4-methylbenzenesulfonate
    • MFCD07367501
    • 70932-39-7
    • ((3AR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methyl4-methylbenzenesulfonate
    • H11088
    • 1,2:3,4-Di-O-isopropylidene-6-p-tolylsulfonyl-alpha-D-galactose
    • [(3aR,5R,5aS,8aS,8bR)-2,2,7,7-Tetramethyltetrahydro-2H,3aH,7H-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran-5-yl]methyl 4-methylbenzene-1-sulfonate
    • a-D-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)-,4-methylbenzenesulfonate
    • [(1S,2R,6R,8R,9S)-4,4,11,11-TETRAMETHYL-3,5,7,10,12-PENTAOXATRICYCLO[7.3.0.0(2),?]DODECAN-8-YL]METHYL 4-METHYLBENZENESULFONATE
    • 1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose
    • MDL: MFCD07367501
    • Inchi: 1S/C19H26O8S/c1-11-6-8-12(9-7-11)28(20,21)22-10-13-14-15(25-18(2,3)24-14)16-17(23-13)27-19(4,5)26-16/h6-9,13-17H,10H2,1-5H3/t13-,14+,15+,16-,17-/m1/s1
    • InChI Key: CTGSZKNLORWSMQ-DRRXZNNHSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1[C@H]2[C@@H]([C@@H]3[C@@H](OC(C)(C)O3)O1)OC(C)(C)O2

Computed Properties

  • Exact Mass: 414.13500
  • Monoisotopic Mass: 414.134839
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 677
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.9
  • XLogP3: 2

Experimental Properties

  • Density: 1.23
  • Melting Point: 92°C(lit.)
  • Boiling Point: 513.7 °C at 760 mmHg
  • Flash Point: 264.5 °C
  • Refractive Index: 1.505
  • PSA: 97.90000
  • LogP: 3.17760

1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019087049-100g
((3AR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methyl 4-methylbenzenesulfonate
4478-43-7 97%
100g
$501.60 2023-09-01
Apollo Scientific
BICL2195-5g
1,2:3,4-Di-O-isopropylidene-6-O-tosyl-α-D-galactopyranose
4478-43-7
5g
£157.00 2025-02-21
Apollo Scientific
BICL2195-10g
1,2:3,4-Di-O-isopropylidene-6-O-tosyl-α-D-galactopyranose
4478-43-7
10g
£289.00 2023-09-02
Apollo Scientific
BICL2195-25g
1,2:3,4-Di-O-isopropylidene-6-O-tosyl-α-D-galactopyranose
4478-43-7
25g
£543.00 2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D871571-1g
1,2:3,4-Di-O-isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose
4478-43-7 AR
1g
¥720.00 2022-10-10
eNovation Chemicals LLC
Y1237374-25g
a-D-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)-,4-methylbenzenesulfonate
4478-43-7 97%
25g
$260 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539001-1g
((3AR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-5H-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methyl 4-methylbenzenesulfonate
4478-43-7 98%
1g
¥219.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539001-5g
((3AR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-5H-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methyl 4-methylbenzenesulfonate
4478-43-7 98%
5g
¥664.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539001-25g
((3AR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-5H-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methyl 4-methylbenzenesulfonate
4478-43-7 98%
25g
¥2500.00 2024-05-13
TRC
D525795-250mg
1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose
4478-43-7
250mg
$ 50.00 2022-06-05

1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose Related Literature

Additional information on 1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose

Professional Introduction to 1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose (CAS No. 4478-43-7)

1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose is a highly specialized carbohydrate derivative that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, identified by its unique CAS number 4478-43-7, is a key intermediate in the synthesis of various glycosidic structures, making it invaluable for both academic studies and industrial applications.

The molecular structure of this compound features a 1,2:3,4-di-O-isopropylidene moiety attached to a 6-O-(p-toluenesulfonyl) group on an α-D-galactopyranose backbone. This configuration imparts unique reactivity and stability, making it a preferred choice for researchers working on carbohydrate chemistry. The p-toluenesulfonyl group enhances the compound's solubility in organic solvents and provides a handle for further functionalization, which is crucial for the development of novel glycoside-based drugs.

In recent years, the demand for sophisticated carbohydrate derivatives has surged due to their potential applications in drug development. The 1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose has been extensively studied for its role in synthesizing glycosides that mimic natural sugars found in biological systems. These mimics are essential for developing therapeutic agents that can interact with biological targets without causing adverse effects.

One of the most compelling aspects of this compound is its utility in the synthesis of neoglycoconjugates. Neoglycoconjugates are synthetic carbohydrates that are designed to mimic natural glycoproteins and glycolipids. They have been explored as vaccine adjuvants, anticancer agents, and inhibitors of enzyme-mediated reactions. The structural integrity provided by the 1,2:3,4-di-O-isopropylidene group ensures that these neoglycoconjugates retain their biological activity while being stable under various conditions.

Recent advancements in glycoscience have highlighted the importance of carbohydrate-based therapeutics. The 6-O-(p-toluenesulfonyl) group in 1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose plays a critical role in facilitating selective reactions that are essential for constructing complex glycosidic linkages. This has enabled the development of novel drugs that target specific disease pathways with high precision.

The pharmaceutical industry has been particularly interested in this compound due to its potential as a building block for antiviral and anticancer drugs. Carbohydrate-based drugs have shown promise in treating diseases caused by pathogenic microorganisms that rely on carbohydrates for their survival and replication. For instance, studies have demonstrated that certain glycosides derived from this compound can inhibit the growth of bacteria by interfering with their ability to attach to host cells.

Moreover, the 1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose has been utilized in the development of carbohydrate-based vaccines. These vaccines are designed to elicit a strong immune response by mimicking carbohydrates found on the surface of pathogens. The structural features of this compound allow it to be easily modified to include epitopes that are recognized by the immune system, thereby enhancing vaccine efficacy.

In conclusion, 1,2:3,4-Di-O-Isopropylidene-6-O-(p-toluenesulfonyl)-α-D-galactopyranose (CAS No. 4478-43-7) is a versatile and highly valuable compound in modern chemical biology and pharmaceutical research. Its unique structural features make it an ideal candidate for synthesizing complex glycosidic structures that have significant therapeutic potential. As research continues to uncover new applications for carbohydrate-based therapeutics, this compound is poised to play an even greater role in advancing medical science.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd